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Compound of Interest

Compound Name: 3-lodo-8-nitroquinoline

Cat. No.: B1314853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-lodo-8-nitroquinoline, focusing
on its commercial availability at a minimum purity of 97%, and its potential applications in
research and drug development. Due to the limited publicly available experimental data
specifically for 3-lodo-8-nitroquinoline, this guide also draws upon information from closely
related quinoline derivatives to infer potential biological activities and experimental
methodologies.

Commercial Availability

A critical step in research and development is sourcing high-purity chemical compounds. The
following table summarizes the commercial suppliers of 3-lodo-8-nitroquinoline, providing key
details to facilitate procurement.
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Molecular
. . CAS Molecular .
Supplier Purity Weight ( Notes
Number Formula
g/mol )
Shanghai
Nianxing
] 97.0% 497084-46-5 CoHsIN20:2 300.05 -
Industrial Co.,
Ltd.
Hebei Sankai
Chemical
98% 497084-46-5 CoHsIN202 300.05 -
Technology
Co., Ltd.
Sold for
) research and
AKSci 295% 497084-46-5 CoHsIN202 300.05
development
use only.
o Also offers
CymitQuimic .
95% 497084-46-5 CoHsIN202 300.05 various
a
quantities.
CHEMLYTE ] Purity
Industrial
SOLUTIONS Grad 497084-46-5 CoHsIN20:2 300.05 percentage
rade
CO.,LTD not specified.

Physicochemical Properties

o Systematic Name: 3-lodo-8-nitroquinoline

CAS Number: 497084-46-5[1]

Molecular Formula: CoHsIN202[1]

Molecular Weight: 300.05 g/mol [1]

Appearance: Typically a white to yellow powder.
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» Solubility: Very slightly soluble in water (0.18 g/L at 25°C).

Potential Applications in Research and Drug
Development

While direct experimental evidence for 3-lodo-8-nitroquinoline is scarce in publicly accessible
literature, the quinoline scaffold is a well-established pharmacophore in medicinal chemistry.
The presence of both an iodine atom and a nitro group suggests potential for various biological
activities.

Anticancer Activity:

Quinoline derivatives have demonstrated a wide range of anticancer activities. Notably,
nitroquinolines have been investigated as potential antitumor agents. The nitro group can act
as a source of nitrogen radicals, which can alter intracellular signaling and inhibit tumor cell
growth. Studies on related compounds, such as nitroxoline (8-hydroxy-5-nitroquinoline) and
clioquinol (5-chloro-7-iodo-8-hydroxyquinoline), have shown that they can induce cancer cell
death through mechanisms like the inhibition of the proteasome and modulation of signaling
pathways like NF-kappaB and FoxML1. It is plausible that 3-lodo-8-nitroquinoline could exhibit
similar cytotoxic effects on cancer cell lines.

Antimicrobial Activity:

The 8-hydroxyquinoline scaffold is known for its antimicrobial properties. The mechanism often
involves the chelation of metal ions essential for microbial growth. While 3-lodo-8-
nitroquinoline lacks the hydroxyl group, the nitro functionality is a known pharmacophore in
various antimicrobial agents. The nitro group can be reduced within microbial cells to produce
toxic intermediates that can damage DNA and other critical biomolecules.

Experimental Protocols

Given the likely application of 3-lodo-8-nitroquinoline in cytotoxicity and anticancer screening,
a detailed protocol for a common assay is provided below.

Sulforhodamine B (SRB) Cell Viability Assay
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This colorimetric assay is a widely used method for determining cell density and, by extension,
cytotoxicity. It relies on the ability of the SRB dye to bind to cellular proteins.

Materials:

96-well microtiter plates

Cell culture medium

Trichloroacetic acid (TCA), 10% (w/v) in water

Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

Tris base solution, 10 mM
Procedure:

o Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-20,000 cells per well in 200
uL of culture medium. Incubate for 24 hours to allow for cell attachment.

o Compound Treatment: Prepare serial dilutions of 3-lodo-8-nitroquinoline in cell culture
medium. Replace the existing medium in the wells with 200 pL of the medium containing the
test compound. Include appropriate vehicle controls. Incubate for the desired exposure time
(e.g., 48 or 72 hours).

o Cell Fixation: Carefully remove the culture medium. Gently add 50 pL of cold 10% TCAto
each well and incubate at 4°C for 1 hour.

e Washing: Discard the TCA solution and wash the wells five times with slow-running tap
water. Remove excess water by tapping the plate on absorbent paper and allow it to air dry
completely.

e Staining: Add 50 pL of 0.4% SRB solution to each well and incubate at room temperature for
30 minutes.

» Destaining: Quickly wash the plates four times with 1% acetic acid to remove unbound dye.
Allow the plates to air dry.
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» Solubilization: Add 200 pL of 10 mM Tris base solution to each well. Place the plate on a
shaker for 10 minutes to solubilize the protein-bound dye.

e Measurement: Read the absorbance at 565 nm using a microplate reader. The absorbance
is proportional to the cellular protein content and, therefore, the cell number.

Potential Sighaling Pathways and Logical
Relationships

Based on the activities of analogous quinoline compounds, 3-lodo-8-nitroquinoline could
potentially modulate several key signaling pathways involved in cancer cell proliferation and
survival. The following diagrams illustrate these hypothetical relationships.

Compound Preparation

3-lodo-8-nitroquinoline o | Serial Dilutions

(in DMSO) "1 in Culture Medium
Cell-Based Assay Data Analysis
\i
Cancer Cell Lines »_| Compound Treatment ~ o | Absorbance Reading ~ 5
(e.g., A549, MCF-7) P~ (48-72h incubation) | SRaRERy i (565 nm) | Vel BB

Click to download full resolution via product page

Caption: A generalized experimental workflow for evaluating the in vitro cytotoxicity of 3-lodo-8-
nitroquinoline.
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Caption: Hypothesized signaling pathways potentially modulated by 3-lodo-8-nitroquinoline in

cancer cells.

Disclaimer: The information regarding potential applications and signaling pathways is based
on the known activities of structurally related compounds and should be experimentally verified
for 3-lodo-8-nitroquinoline. This document is intended for informational purposes for a
scientific audience and does not constitute an endorsement of any specific supplier or product.
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Researchers should always consult the safety data sheet (SDS) before handling any chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 497084-46-5: 3-lodo-8-nitro-quinoline | CymitQuimica [cymitquimica.com]

¢ To cite this document: BenchChem. [Commercial Suppliers and Technical Profile of 3-lodo-8-
nitroquinoline (97% Purity)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314853#commercial-suppliers-of-3-iodo-8-
nitroquinoline-97-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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